2-(4-benzyl-1-piperazinyl)-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H23N3O2/c22-18(19-13-17-7-4-12-23-17)15-21-10-8-20(9-11-21)14-16-5-2-1-3-6-16/h1-7,12H,8-11,13-15H2,(H,19,22)
• InChI Key: SAXXAFCOWPZMAG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(=O)NCC3=CC=CO3
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

2-(4-benzyl-1-piperazinyl)-N-(2-furylmethyl)acetamide, also known as FMA, is a synthetic compound with potential therapeutic applications. It belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties. FMA has been shown to exhibit a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of 2-(4-benzyl-1-piperazinyl)-N-(2-furylmethyl)acetamide is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This compound has also been shown to modulate the activity of the glutamatergic system, which is involved in the regulation of mood and cognition.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood and behavior. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. In addition, this compound has been shown to exhibit antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-benzyl-1-piperazinyl)-N-(2-furylmethyl)acetamide in lab experiments is its high potency and selectivity for the dopamine D2 and serotonin 5-HT1A receptors. This allows for more precise and targeted studies of these receptor systems. However, one of the limitations of using this compound is its relatively short half-life, which can make it difficult to maintain stable levels of the compound in vivo.

Future Directions

There are several future directions for the study of 2-(4-benzyl-1-piperazinyl)-N-(2-furylmethyl)acetamide. One area of research is the development of more potent and selective analogs of this compound for the treatment of neuropsychiatric disorders. Another area of research is the investigation of the potential use of this compound in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Finally, the study of the biochemical and physiological effects of this compound on other systems such as the immune system and the cardiovascular system may lead to the development of new therapeutic applications.

Synthesis Methods

The synthesis of 2-(4-benzyl-1-piperazinyl)-N-(2-furylmethyl)acetamide involves the reaction of 2-furylmethylamine with benzyl chloride in the presence of sodium hydroxide to yield this compound. The reaction is carried out under reflux conditions for several hours, and the product is purified by recrystallization. The purity and identity of the compound are confirmed by spectroscopic techniques such as NMR and IR.

Scientific Research Applications

2-(4-benzyl-1-piperazinyl)-N-(2-furylmethyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. This compound has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. In addition, this compound has been studied for its potential as a novel antitumor agent.